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Compound of Interest

Compound Name: Z-Ser-OtBu

Cat. No.: B371171

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling specialized chemical compounds like Z-Ser-OtBu (N-
Carbobenzyloxy-O-tert-butyl-L-serine). This guide provides immediate, essential safety
protocols and logistical information to foster a secure and efficient research environment.

Chemical Identifier:

Name: N-Carbobenzyloxy-O-tert-butyl-L-serine

Abbreviation: Z-Ser-OtBu

CAS Number: 1676-75-1[1]

Molecular Formula: C15H21NO5[1][2]

Molecular Weight: 295.33 g/mol [2]

Hazard Identification: While a specific Safety Data Sheet (SDS) for Z-Ser-OtBu is not readily
available, data from similar amino acid derivatives, such as Fmoc-Ser(tBu)-OH, suggest that
this compound may cause skin and eye irritation and may be harmful if inhaled or swallowed.
[3] Therefore, caution should be exercised, and appropriate personal protective equipment
must be used.

Personal Protective Equipment (PPE)
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Strict adherence to the use of appropriate Personal Protective Equipment is mandatory to
minimize exposure and ensure personal safety. The following table summarizes the required
PPE for handling Z-Ser-OtBu, based on recommendations for similar compounds.

PPE Category Item Specification/Standard

Chemical-resistant gloves
(e.g., Nitrile rubber) are
required.[4] Always inspect
] ] gloves before use and dispose

Hand Protection Protective Gloves )
of contaminated gloves after
use in accordance with local
laws and good laboratory

practices.[3][5]

Splash goggles are mandatory
] ) to prevent eye contact.[3] A
Eye/Face Protection Safety Goggles/Face Shield ) o
face shield may be required if

there is a risk of splashing.

A lab coat or a full suit should
Skin and Body Protection Lab Coat/Full Suit be worn to prevent skin
contact.[3][6]

A dust respirator should be
used, especially when
handling the powder form, to

Respiratory Protection Dust Respirator avoid inhalation.[3] A self-
contained breathing apparatus
may be necessary for large
spills.[3]

Chemical-resistant boots or
Foot Protection Boots shoe coverings should be

worn.[7]
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Engineering Controls: All handling of Z-Ser-OtBu should be conducted in a well-ventilated
area, preferably within a chemical fume hood to minimize inhalation of dust or vapors.

Safe Handling Protocol:

e Pre-Handling Check: Before use, inspect the container for any damage. Ensure all
necessary PPE is correctly donned.

» Dispensing: Avoid generating dust when handling the solid compound. Use appropriate tools
(e.g., a spatula) for transferring the substance.

o Personal Hygiene: Wash hands and face thoroughly after handling the compound. Do not
eat, drink, or smoke in the laboratory area.

First Aid Measures:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.

o Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.[3] If
skin irritation occurs, seek medical advice.

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing and seek medical attention if irritation
persists.[3]

 Ingestion: If swallowed, rinse mouth with water. Seek medical attention.

Experimental Workflow: General Peptide Coupling

The following diagram illustrates a general workflow for a peptide coupling reaction involving Z-
Ser-OtBu.
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General Peptide Coupling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling Z-
Ser-OtBu]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b371171#personal-protective-equipment-for-handling-
z-ser-otbu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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